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Abstract
Prosulfocarb, a pre-emergent thiocarbamate herbicide, is widely utilized for the control of

annual grasses and some broad-leaf weeds in cereal crops. Its mode of action involves the

inhibition of lipid synthesis, specifically targeting very-long-chain fatty acid (VLCFA) elongases.

While effective in its agricultural application, the potential for off-target effects necessitates a

thorough understanding of its ecotoxicological profile. This technical guide provides a

comprehensive overview of the current scientific knowledge regarding the impact of

prosulfocarb on a range of non-target organisms, including aquatic and terrestrial

invertebrates, vertebrates, and microorganisms. It summarizes key toxicological endpoints,

details experimental methodologies, and visualizes relevant biological pathways and

assessment workflows to serve as a critical resource for researchers and environmental risk

assessors.

Introduction
Prosulfocarb (S-benzyl N,N-dipropylthiocarbamate) is a selective herbicide that is absorbed

by the roots and emerging shoots of susceptible plants, leading to growth inhibition and

eventual mortality.[1] Its primary mechanism of action is the disruption of fatty acid elongation,

a crucial process for the formation of cell membranes and other vital cellular components.[2]

The increasing use of prosulfocarb raises concerns about its potential impact on non-target

species that may be exposed through spray drift, runoff, or soil residues. This document
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synthesizes the available ecotoxicological data to provide a detailed profile of prosulfocarb's

effects on the environment.

Physicochemical Properties and Environmental Fate
Prosulfocarb is characterized by its limited water solubility and a moderate potential for

mobility in soil.[3] It has a relatively short half-life in both soil and water, with microbial

degradation being a significant dissipation pathway.[4][5] However, its properties also suggest a

potential for volatilization and atmospheric transport, which can lead to the contamination of

non-target areas.

Table 1: Physicochemical Properties of Prosulfocarb

Property Value Reference

IUPAC Name
S-benzyl N,N-

dipropylcarbamothioate

CAS Number 52888-80-9

Molecular Formula C₁₄H₂₁NOS

Molar Mass 251.39 g/mol

Water Solubility Insoluble

Vapor Pressure 0.79 mPa

Soil Half-life (DT₅₀) 35 days (typical)

Water Half-life (DT₅₀) 2.9 days (in ditches)

Ecotoxicological Data on Non-Target Organisms
The toxicity of prosulfocarb varies significantly across different non-target organisms. The

following tables summarize the available quantitative data for key indicator species.

Aquatic Organisms
Prosulfocarb is classified as toxic to aquatic life with long-lasting effects.
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Table 2: Acute and Chronic Toxicity of Prosulfocarb to Aquatic Organisms

Organism Species Endpoint
Value
(mg/L)

Exposure
Duration

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC₅₀ 1.4 96 h

Aquatic

Invertebrate

Daphnia

magna

(Water Flea)

EC₅₀ 1.5 48 h

Aquatic

Invertebrate

Daphnia

magna

(Water Flea)

NOEC 0.045 21 days

Aquatic

Invertebrate

Pseudunio

auricularius

(Freshwater

Mussel)

LC₅₀ 3.02 96 h

Algae
Scenedesmu

s subspicatus

EC₅₀ (Growth

Inhibition)
0.013 72 h

Aquatic Plant
Lemna gibba

(Duckweed)

EC₅₀ (Growth

Inhibition)
0.69 7 days

Terrestrial Organisms
The risk to terrestrial organisms is dependent on the level and route of exposure.

Table 3: Toxicity of Prosulfocarb to Terrestrial Organisms
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Organism Species Endpoint Value
Exposure
Route

Reference

Earthworm Eisenia fetida LC₅₀
>500 mg/kg

soil
14 days

Honeybee Apis mellifera
LD₅₀

(Contact)
>100 µ g/bee 48 h

Honeybee Apis mellifera LD₅₀ (Oral)
>113.9 µ

g/bee
48 h

Bird

Colinus

virginianus

(Bobwhite

Quail)

LD₅₀
1650 mg/kg

bw
Acute Oral

Bird

Anas

platyrhynchos

(Mallard

Duck)

LC₅₀
>5000 mg/kg

diet
8 days

Mammal

Rattus

norvegicus

(Rat)

LD₅₀
1820 mg/kg

bw
Acute Oral

Soil Microorganisms
Prosulfocarb can influence the structure and activity of soil microbial communities. Studies

have shown that it can inhibit the proliferation of certain bacteria, such as organotrophic

bacteria and actinobacteria, particularly at higher concentrations. Conversely, some research

indicates that prosulfocarb may promote the growth of Gram-negative bacteria while reducing

the abundance of Gram-positive bacteria. The impact on soil enzyme activity, such as

dehydrogenase activity, has also been observed, with effects varying depending on soil type

and the presence of organic amendments.

Experimental Protocols
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The ecotoxicological data presented in this guide are derived from studies following

standardized testing guidelines, primarily those established by the Organisation for Economic

Co-operation and Development (OECD) and the American Society for Testing and Materials

(ASTM). The following sections provide detailed methodologies for key experiments.

Fish Acute Toxicity Test (Following OECD Guideline 203)
Test Organism: Rainbow trout (Oncorhynchus mykiss), juvenile stage.

Test Type: Semi-static (test solutions renewed every 24 or 48 hours).

Test Duration: 96 hours.

Test Concentrations: A geometric series of at least five concentrations and a control. A limit

test at 100 mg/L may be performed first.

Test Conditions:

Temperature: 12-15°C.

pH: 6.0-8.5.

Dissolved Oxygen: >60% of air saturation value.

Lighting: 12-16 hours light photoperiod.

Procedure: Fish are acclimated to test conditions for at least 12 days. Groups of at least

seven fish are randomly assigned to test chambers for each concentration and control. The

fish are not fed during the test.

Observations: Mortalities and any abnormal clinical signs (e.g., loss of equilibrium,

respiratory distress, discoloration) are recorded at 3, 24, 48, 72, and 96 hours.

Endpoint: The LC₅₀ (the concentration estimated to be lethal to 50% of the test fish) is

calculated at 96 hours using appropriate statistical methods (e.g., probit analysis).
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Daphnia magna Reproduction Test (Following OECD
Guideline 211)

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Test Type: Semi-static renewal.

Test Duration: 21 days.

Test Concentrations: At least five concentrations in a geometric series and a control.

Procedure: Individual daphnids are exposed to the test concentrations in separate vessels.

They are fed daily with a suitable algal food source. The test medium is renewed at least

three times a week.

Observations: Parental mortality and the number of live offspring produced per parent are

recorded daily.

Endpoints: The primary endpoints are the reproductive output (total number of live young

produced per surviving parent) and parental mortality. The No Observed Effect

Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC) for

reproduction are determined. The EC₅₀ for reproduction can also be calculated.

Earthworm Acute Toxicity Test (Following OECD
Guideline 207)

Test Organism: Adult earthworms (Eisenia fetida), with a clitellum.

Test Type: Artificial soil test.

Test Duration: 14 days.

Test Concentrations: A range of at least five concentrations of prosulfocarb mixed into a

standardized artificial soil, plus a control.

Procedure: Ten adult earthworms are introduced into each test container with the treated

soil. The containers are kept in the dark at 20 ± 2°C.
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Observations: Mortality is assessed at 7 and 14 days. Sub-lethal effects, such as changes in

behavior and body weight, are also recorded.

Endpoint: The LC₅₀ at 14 days is determined. The NOEC and LOEC for mortality and

sublethal effects can also be established.

Honeybee Acute Contact Toxicity Test (Following OECD
Guideline 214)

Test Organism: Young adult worker honeybees (Apis mellifera).

Test Type: Direct topical application.

Test Duration: 48 to 96 hours.

Test Doses: A geometric series of at least five doses, a solvent control, and a toxic reference

substance (e.g., dimethoate).

Procedure: Individual bees are anaesthetized (e.g., with CO₂) and a precise volume of the

test solution is applied to the dorsal thorax using a micro-applicator. Groups of at least 10

bees are used for each dose level and control. The bees are then housed in cages with

access to a sucrose solution.

Observations: Mortality and any behavioral abnormalities are recorded at 4, 24, and 48

hours. The observation period can be extended to 72 and 96 hours if mortality increases

significantly between 24 and 48 hours.

Endpoint: The LD₅₀ (the dose estimated to be lethal to 50% of the test bees) is calculated for

each observation time.

Mode of Action and Signaling Pathways
Prosulfocarb belongs to the thiocarbamate class of herbicides, which are known to inhibit the

biosynthesis of very-long-chain fatty acids (VLCFAs). VLCFAs are essential components of

various cellular structures, including the plasma membrane, cuticular waxes, and suberin.
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The primary target of thiocarbamate herbicides is believed to be one or more enzymes in the

VLCFA elongase complex located in the endoplasmic reticulum. This complex catalyzes the

sequential addition of two-carbon units to fatty acid chains. Inhibition of this process leads to a

depletion of VLCFAs, which disrupts cell division, membrane integrity, and the formation of

protective surface layers in susceptible plants. In non-target organisms, a similar mechanism

could lead to toxicity if the herbicide interacts with their homologous enzyme systems.

Prosulfocarb Exposure Non-Target Organism Cell

VLCFA Elongase Complex

Toxicological Effects

Prosulfocarb

VLCFA Elongase Enzymes

Inhibition

Endoplasmic Reticulum

Very-Long-Chain Fatty Acids (>C18)

Elongation

Disruption of Cell Membrane Integrity
& Other Cellular Processes

Fatty Acids (C16, C18)

Substrate

Cell Membranes,
Cuticle, Suberin, etc.

Incorporation

Cellular Toxicity & 
Organism-Level Effects

Click to download full resolution via product page

Caption: Proposed mechanism of prosulfocarb toxicity in non-target organisms.
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Ecotoxicological Risk Assessment Workflow
The assessment of the environmental risk posed by a pesticide like prosulfocarb follows a

structured, tiered approach. This workflow integrates data on the pesticide's intrinsic toxicity

with its environmental fate and exposure potential.
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Tier 1: Hazard Identification & Characterization

Tier 1: Exposure Assessment

Tier 1: Risk Characterization

Higher Tier Assessment (if RQ > 1)

Risk Management

Acute & Chronic Toxicity Testing
(Fish, Invertebrates, Algae, Plants,

Earthworms, Bees, Birds, Mammals)

Determine Toxicity Endpoints
(LC50, EC50, NOEC, LOAEL)

Predicted No-Effect
Concentration (PNEC)

(from toxicity endpoints)

Environmental Fate Studies
(Degradation, Mobility, Bioaccumulation)

Predict Environmental
Concentrations (PEC)

(Soil, Water, Air)

Calculate Risk Quotient (RQ)
RQ = PEC / PNEC

Regulatory Decision
(e.g., approval, restrictions,

mitigation measures)

If RQ <= 1 (Acceptable Risk)

Risk of Concern?

If RQ > 1

Refined Exposure Modeling
(e.g., site-specific scenarios)

Refined Risk Assessment

Higher Tier Ecotoxicity Studies
(e.g., mesocosm, field studies)

Click to download full resolution via product page

Caption: Tiered ecotoxicological risk assessment workflow for pesticides.
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Conclusion
The available data indicate that prosulfocarb poses a significant hazard to certain non-target

organisms, particularly in aquatic environments. While its relatively short environmental

persistence may mitigate some long-term risks, the potential for acute toxicity, especially

following runoff events, is a key concern. This technical guide provides a foundational

understanding of the ecotoxicological profile of prosulfocarb. Further research is warranted to

fill existing data gaps, particularly concerning the chronic and sublethal effects on a wider range

of terrestrial and aquatic species, and to further elucidate the specific molecular interactions

within the VLCFA synthesis pathway in non-target organisms. A comprehensive understanding

of these aspects is crucial for developing effective risk mitigation strategies and ensuring the

environmentally sound use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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